Cas no 2680760-53-4 (1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid)

• Product Name: 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• CAS No: 2680760-53-4
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5650467
• PubChem ID: 165937398
• Update Time: 2025-06-13

1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• 2680760-53-4
• EN300-28278786

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)7(15)14(6-2-3-6)9(8(16)17)4-1-5-9/h6H,1-5H2,(H,16,17)
• InChI Key： CQSOOMOCVQRSPS-UHFFFAOYSA-N
• SMILES： FC(C(N(C1CC1)C1(C(=O)O)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic Acid: A Promising Compound in Medicinal Chemistry

1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680760-53-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutane carboxylic acids and is characterized by the presence of a cyclopropyl and trifluoroacetamido substituent. These functional groups contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical applications.

The cyclobutane core of the molecule provides a rigid structure that can enhance the compound's binding affinity to specific biological targets. The cyclopropyl group, known for its strain energy, can influence the conformational flexibility and thus the pharmacokinetic properties of the molecule. The trifluoroacetamido substituent, on the other hand, introduces fluorine atoms, which are known for their ability to modulate lipophilicity and metabolic stability. This combination of structural elements makes 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid a versatile scaffold for drug design.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving glutamate and GABA. The cyclobutane core and trifluoroacetamido group may play a crucial role in enhancing the compound's ability to interact with these neurotransmitter receptors, potentially leading to improved therapeutic outcomes.

In addition to its potential in neurological disorders, 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and impaired function. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, including the activation of nuclear factor-kappa B (NF-κB) and the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid could be a valuable therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid have also been extensively studied. Its cyclobutane core and trifluoroacetamido substituent contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) profile. In vitro and in vivo studies have shown that this compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

The synthetic route for 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the cyclobutane core through ring-closing metathesis (RCM) reactions and the introduction of the cyclopropyl and trifluoroacetamido groups via selective substitution reactions. These synthetic strategies have been refined to minimize side reactions and improve overall efficiency.

In conclusion, 1-(N-cyclopropyl-2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680760-53-4) represents a promising compound in medicinal chemistry with potential applications in neurological disorders and inflammatory diseases. Its unique structural features contribute to its biological activity and favorable pharmacokinetic properties. Ongoing research continues to explore its full therapeutic potential, making it an exciting area of study for both academic researchers and pharmaceutical companies.